Cas no 1393555-72-0 (6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one)

• Product Name: 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one
• CAS No: 1393555-72-0
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4673457
• PubChem ID: 72214764
• Update Time: 2025-11-01

6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one Chemical and Physical Properties

Names and Identifiers

• AB77499
• 6-CHLORO-2,3-DIHYDRO-1H-PYRROLO[3,4-C]PYRIDIN-1-ONE
• 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one
• Z1551924729
• D76096
• 6-chloro-1H,2H,3H-pyrrolo[3,4-c]pyridin-1-one
• CS-0100307
• 1H-Pyrrolo[3,4-c]pyridin-1-one, 6-chloro-2,3-dihydro-
• 1393555-72-0
• EN300-5234684

• Inchi： 1S/C7H5ClN2O/c8-6-1-5-4(2-9-6)3-10-7(5)11/h1-2H,3H2,(H,10,11)
• InChI Key： HLUIGGTZXHKGKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(NCC=2C=N1)=O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42

Additional information on 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one

6-Chloro-2,3-Dihydropyrrolo[3,4-C]Pyridin-1-One: A Comprehensive Overview

The compound 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one (CAS No. 1393555-72-0) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The cas no 1393555-72-0 identifier uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature.

Recent studies have highlighted the importance of 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one in the development of novel therapeutic agents. Its structure consists of a pyrrole ring fused with a pyridine ring, with a chlorine substituent at the sixth position. This substitution pattern is crucial for its pharmacokinetic properties and biological activity. Researchers have explored its potential as a kinase inhibitor, which is a key target in cancer therapy due to the role of kinases in cell signaling and proliferation.

The synthesis of 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one involves a multi-step process that typically includes cyclization reactions and substitution chemistry. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has also been reported, reducing reaction times while maintaining high yields.

In terms of applications, 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one has shown promise in preclinical models for treating various diseases. For instance, studies have demonstrated its ability to inhibit specific protein kinases involved in oncogenesis. Additionally, its structural flexibility allows for further functionalization to enhance its bioavailability and efficacy. This makes it a valuable lead compound for medicinal chemists exploring new drug candidates.

Recent research has also focused on the mechanistic insights into how 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one interacts with its target proteins. Advanced computational methods such as molecular docking and dynamics simulations have provided detailed information about binding affinities and interaction patterns. These studies are critical for optimizing the compound's design and improving its therapeutic index.

Furthermore, the environmental impact of 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one has been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to ensure that its use aligns with sustainability goals. Preliminary data suggest that the compound exhibits moderate biodegradation under aerobic conditions; however, further studies are required to fully understand its environmental fate.

In conclusion, 6-chloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one (CAS No. 1393555-72-0) represents a significant advancement in heterocyclic chemistry with promising applications in drug development. Its unique structure and versatile properties make it an attractive candidate for further exploration across multiple disciplines. As research continues to uncover new insights into its biological activity and synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.